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Compound of Interest

Compound Name: UniPR1447

Cat. No.: B12372527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of UniPR1447, a dual antagonist of EphA2 and EphB2 receptors. These guidelines

are intended to ensure the stability and consistent performance of UniPR1447 in various

experimental settings. The provided information on its physicochemical properties, combined

with detailed protocols and diagrams, will aid researchers in achieving reproducible and reliable

results.

Introduction to UniPR1447
UniPR1447 is a valuable research tool for investigating the roles of EphA2 and EphB2 receptor

tyrosine kinases in various biological processes, including cancer biology and developmental

pathways. It acts as an antagonist, blocking the interaction between the Eph receptors and

their ephrin ligands. Accurate and consistent preparation of UniPR1447 stock solutions is

paramount for obtaining meaningful experimental data.

Physicochemical Properties of UniPR1447
A summary of the key physicochemical properties of UniPR1447 is presented in Table 1. This

information is essential for calculating the required mass of the compound to achieve a desired

stock solution concentration.
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Property Value Source

Molecular Formula C₃₆H₅₀N₂O₄ PubChem

Molecular Weight 574.8 g/mol PubChem[1]

Log D 4.6 ± 0.10 Journal Article

Solubility and Stability
Proper dissolution and storage are critical for maintaining the integrity of UniPR1447.

Solubility: While specific quantitative solubility data in common laboratory solvents is not readily

available in public literature, empirical evidence from research articles suggests that

UniPR1447 is soluble in dimethyl sulfoxide (DMSO). One study reports the use of UniPR1447
in a 0.5% DMSO solution for in vitro assays.

Stability and Storage: Based on supplier recommendations, solid UniPR1447 should be stored

at -20°C, protected from light, and under a nitrogen atmosphere. Once dissolved in a solvent,

the stock solution is stable for up to 6 months when stored at -80°C and for 1 month at -20°C. It

is crucial to protect the solution from light and store it under nitrogen to prevent degradation.

Condition
Storage
Temperature

Duration
Special
Instructions

Solid -20°C Long-term
Protect from light,

store under nitrogen

In Solvent -80°C 6 months
Protect from light,

store under nitrogen

In Solvent -20°C 1 month
Protect from light,

store under nitrogen

Experimental Protocols
This section provides a detailed protocol for the preparation of a 10 mM stock solution of

UniPR1447 in DMSO.
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Materials
UniPR1447 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution
Calculate the required mass of UniPR1447:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 574.8 g/mol * 1000 mg/g = 5.748 mg

Weighing the Compound:

Carefully weigh out 5.75 mg of UniPR1447 powder using a calibrated analytical balance. It

is recommended to perform this in a chemical fume hood.

Dissolution:

Transfer the weighed UniPR1447 powder to a sterile, amber microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid

excessive heat.
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Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Ensure the tubes are tightly sealed and protected from light.

Visualizations
Experimental Workflow for UniPR1447 Stock Solution
Preparation
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Caption: Workflow for preparing UniPR1447 stock solution.

Simplified EphA2 Signaling Pathway
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Caption: Inhibition of EphA2 signaling by UniPR1447.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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